3,4-dichlorothiophene-2-carbonitrile
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,4-dichlorothiophene-2-carbonitrile can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "2-chlorothiophene", "cyanogen chloride", "sodium iodide", "copper(I) iodide", "potassium carbonate", "acetonitrile", "chloroform", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-chlorothiophene is reacted with cyanogen chloride in the presence of sodium iodide to form 2-chloro-3-thiocyanatot hiophene.", "Step 2: 2-chloro-3-thiocyanatot hiophene is then reacted with copper(I) iodide in the presence of potassium carbonate to form 3-chloro-4-iodothiophene.", "Step 3: 3-chloro-4-iodothiophene is reacted with acetonitrile in the presence of chloroform and sodium hydroxide to form 3,4-dichlorothiophene-2-carbonitrile.", "Step 4: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
2751611-74-0 |
Product Name |
3,4-dichlorothiophene-2-carbonitrile |
Molecular Formula |
C5HCl2NS |
Molecular Weight |
178 |
Purity |
95 |
Origin of Product |
United States |
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